5-((2-(4-ethoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrazin-4(5H)-one

Specification

• CAS No.: 1358281-05-6
• Molecular Formula: C23H20N4O3S
• Molecular Weight: 432.5
• IUPAC Name: 5-[[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-2-thiophen-2-ylpyrazolo[1,5-a]pyrazin-4-one
• Standard InChI: InChI=1S/C23H20N4O3S/c1-3-29-17-8-6-16(7-9-17)22-24-19(15(2)30-22)14-26-10-11-27-20(23(26)28)13-18(25-27)21-5-4-12-31-21/h4-13H,3,14H2,1-2H3
• Standard InChI Key: WNDVEVLVWNGZIH-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2=NC(=C(O2)C)CN3C=CN4C(=CC(=N4)C5=CC=CS5)C3=O

Introduction

The compound 5-((2-(4-ethoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a complex organic molecule with a molecular formula of $C_{23}H_{20}N_{4}O_{3}S$ and a molecular weight of 432.5 g/mol. This compound is characterized by its unique structural features, including oxazole and pyrazole rings, which are crucial for its potential biological activities.

Synthesis and Chemical Reactions

The synthesis of such complex molecules typically involves multi-step organic reactions. Common methods include the preparation of oxazole and pyrazole intermediates, which are then coupled under specific conditions to form the final product. Reagents like ethyl bromoacetate and hydrazine hydrate are often used, requiring catalysts to facilitate the desired linkages and structures.

While specific synthesis details for 5-((2-(4-ethoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrazin-4(5H)-one are not readily available, similar compounds often involve reactions such as alkylation, reduction, and cyclization to achieve the desired molecular structure.

Biological Activities and Potential Applications

Although detailed biological activity studies on this specific compound are scarce, compounds with similar structural features, such as oxazole and pyrazole rings, have shown promising biological activities. These include antimicrobial and anticancer properties, making them candidates for further investigation in drug discovery and development.

Thiophene derivatives, in particular, have been explored for their therapeutic potential, including applications in treating various pathologies like osteoporosis and anxiety disorders. The incorporation of thiophene in the structure of 5-((2-(4-ethoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrazin-4(5H)-one suggests potential for similar biological activities.